![molecular formula C16H13N3O B1604794 2-Phenylquinoline-4-carbohydrazide CAS No. 4779-54-8](/img/structure/B1604794.png)
2-Phenylquinoline-4-carbohydrazide
Overview
Description
“2-Phenylquinoline-4-carbohydrazide” is a chemical compound with the molecular formula C16H13N3O . It has an average mass of 263.294 Da and a monoisotopic mass of 263.105865 Da . The compound is also known by other names such as “2-Phenyl-4-quinolinecarbohydrazide” and "2-Phenyl-quinoline-4-carboxylic acid hydrazide" .
Synthesis Analysis
A series of new 2-phenyl-quinoline-4-carboxylic acid derivatives was synthesized starting from aniline, 2-nitrobenzaldehyde, pyruvic acid followed by Doebner reaction, amidation, reduction, acylation, and amination . All the intermediates, as well as the final 1,2,4-triazolyl quinolines, were fully characterized by their detailed spectral analysis utilizing different techniques such as IR, 1H NMR, 13C NMR, and finally mass spectrometry .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C16H13N3O/c17-19-16(20)13-10-15(11-6-2-1-3-7-11)18-14-9-5-4-8-12(13)14/h1-10H,17H2,(H,19,20)
. This code provides a specific representation of the molecule’s structure.
Physical And Chemical Properties Analysis
“this compound” has a density of 1.3±0.1 g/cm3 . It has a molar refractivity of 79.3±0.3 cm3 . The compound has 4 hydrogen bond acceptors and 3 hydrogen bond donors . It has 2 freely rotating bonds . The polar surface area of the compound is 68 Å2 . The polarizability is 31.4±0.5 10-24 cm3 . The surface tension is 59.1±3.0 dyne/cm . The molar volume is 209.6±3.0 cm3 .
Scientific Research Applications
Antitumor and Cytotoxic Activities
2-Phenylquinoline-4-carbohydrazide and its derivatives have been extensively studied for their antitumor properties. Compounds like 2-phenylbenzimidazole-4-carboxamides, structurally similar to 2-phenylquinolines, have shown antileukemic effects in vivo, with a unique characteristic of not showing cross-resistance to an amsacrine-resistant P388 cell line. This suggests a different mechanism of action than interaction with topoisomerase II, common in other antitumor agents (Denny, Rewcastle, & Baguley, 1990). Similarly, compounds derived from this compound have demonstrated significant cytotoxic activity against various cancer cell lines, indicating their potential as anticancer drugs (Zhao, Chen, Chang, & Tzeng, 2005).
DNA Binding and Antimicrobial Properties
Studies on nickel and zinc complexes with 2-phenylquinoline-4-carboylhydrazide reveal their ability to bind with DNA, suggesting a groove binding mode. These complexes have also shown significant cytotoxic activity against mouse forestomach carcinoma cell lines and can cleave plasmid DNA, indicating their potential in antimicrobial applications (Xi et al., 2009). Additional research has highlighted the antimicrobial activity of various derivatives of this compound, with some showing excellent broad-spectrum activity against bacteria and fungi (Alafeefy, 2008).
Analgesic and Anti-Inflammatory Applications
A number of 2-phenylquinoline-4-carboxamide derivatives synthesized from this compound have been evaluated for their analgesic and anti-inflammatory activities. Certain compounds in this category demonstrated significant anti-inflammatory activity, comparable to known drugs like diclofenac sodium, in animal models of inflammation (Khalifa, Al-Omar, Abd El-Galil, & Abd El-Reheem, 2017).
Mechanism of Action
Target of Action
Quinoline derivatives, a class to which this compound belongs, are known to exhibit a wide range of pharmacological properties such as anti-inflammatory, cox inhibitor, anticancer, and analgesic .
Mode of Action
It’s worth noting that quinoline derivatives have been reported to interact with various targets leading to their pharmacological effects .
Biochemical Pathways
Given the broad pharmacological properties of quinoline derivatives, it can be inferred that multiple pathways might be influenced .
Result of Action
2-Phenylquinoline-4-carbohydrazide and its derivatives have been synthesized and screened for their analgesic and anti-inflammatory activity . Among these derivatives, some showed significant anti-inflammatory activity as that of diclofenac sodium (a reference drug) in animal models of inflammation .
Biochemical Analysis
Biochemical Properties
It has been found that this compound can interact with various enzymes and proteins . For instance, it has been reported that 2-Phenylquinoline-4-carbohydrazide derivatives can act as inhibitors of histone deacetylases (HDACs), enzymes that play a crucial role in the regulation of gene expression .
Cellular Effects
In terms of cellular effects, this compound has been found to have significant impacts on various types of cells . For example, it has been reported that certain derivatives of this compound can induce G2/M cell cycle arrest and promote apoptosis in K562 cells, a type of leukemia cell line .
Molecular Mechanism
It is known that this compound can interact with HDACs, potentially leading to changes in gene expression
properties
IUPAC Name |
2-phenylquinoline-4-carbohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O/c17-19-16(20)13-10-15(11-6-2-1-3-7-11)18-14-9-5-4-8-12(13)14/h1-10H,17H2,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXZWSKCISAPCJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90275720 | |
Record name | 2-phenylquinoline-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90275720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4779-54-8 | |
Record name | 4779-54-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19426 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4779-54-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=13140 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-phenylquinoline-4-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90275720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4779-54-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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